3-Chloro-1,2-benzisothiazole
Overview
Description
3-Chloro-1,2-benzisothiazole is a chemical compound that has been the subject of various studies due to its interesting chemical properties and reactions. It has been analyzed through various methods, including X-ray crystal structure analysis and density functional theory (DFT) studies.
Synthesis Analysis
- 3-Chloro-1,2-benzisothiazole reacts with diethyl malonate in the presence of quaternary ammonium bases under phase-transfer catalysis, leading to products such as diethyl 1,2-benzisothiazol-3-ylmalonate and ethyl 1,2-benzisothiazol-3-ylacetate (Mossini et al., 1979).
Molecular Structure Analysis
- A study using density functional theory (DFT) provided detailed information on the optimized geometry, harmonic vibrational frequencies, infrared and Raman intensities, and thermodynamic properties of 3-Chloro-1,2-benzisothiazole (Xavier & Gobinath, 2012).
Chemical Reactions and Properties
- 3-Chloro-1,2-benzisothiazole can undergo reactions with various nucleophiles, leading to products that arise from fission of the thiazole ring. These reactions have been explored with mechanisms involving nucleophilic attack at sulfur or chlorine (Carrington et al., 1971).
Physical Properties Analysis
- The physical properties of 3-Chloro-1,2-benzisothiazole, such as entropy, heat capacity, and zero-point energy, have been calculated, providing insights into its stability and charge transfer properties (Xavier & Gobinath, 2012).
Chemical Properties Analysis
- The study of its chemical properties has been facilitated by DFT and NBO (Natural Bond Orbital) analysis, revealing details about its molecular conformation and stability (Xavier & Gobinath, 2012).
Scientific Research Applications
Characterization and Theoretical Studies : A study by Xavier and Gobinath (2012) utilized density functional theory to characterize CBT. This research provided theoretical insights into its optimized geometry, vibrational frequencies, and thermodynamic properties, which are crucial for understanding its behavior in different applications (Xavier & Gobinath, 2012).
Reactivity with Nucleophiles : Research by Carrington, Clarke, and Scrowston (1971) and Davis et al. (1975) investigated the reactivity of CBT with various nucleophiles. Their findings highlight the compound's potential in synthesizing diverse chemical structures, such as 3-ethoxy-1,2-benzisothiazole and (2,1-benzisothiazol-3-yl)acetic acid, an auxin analogue (Carrington et al., 1971), (Davis et al., 1975).
Synthesis of Derivatives : Studies by Abramovitch et al. (1974) and Albert, O'Brien, and Robins (1978) demonstrated methods to synthesize 3-substituted 1,2-benzisothiazole derivatives, showcasing the versatility of CBT in organic synthesis and potential catalysis applications (Abramovitch et al., 1974), (Albert et al., 1978).
Antimicrobial Properties : Bachman, Baker, and Roman (1978) explored the antimicrobial properties of 3-substituted 1,2-benzisothiazole 1,1-dioxides, finding them effective against organisms like Staphylococcus aureus and Aspergillus niger. This suggests potential pharmaceutical applications (Bachman et al., 1978).
Muscle-Relaxant Properties : Vitali, Impicciatore, and Plazzi (1982) reported on the muscle-relaxant properties of 3-benzyl-1,2-benzisothiazole compounds, which mimic the structure of benzylisoquinoline, indicating their potential in medicinal chemistry (Vitali et al., 1982).
Applications in Organic Synthesis : Ahmed et al. (1984) demonstrated the use of a 3-(5-Nitro-2-oxo-1,2-dihydro-1-pyridyl)-1,2-benzisothiazole 1,1-Dioxide derivative as a condensing reagent in the synthesis of esters, peptides, and lactones, including recifeiolide, highlighting its utility in organic synthesis (Ahmed et al., 1984).
Mechanism of Action
Target of Action
3-Chloro-1,2-benzisothiazole is a chemical compound that primarily targets nucleophiles . Nucleophiles are species that donate an electron pair to an electrophile to form a chemical bond in a reaction. They play a crucial role in many chemical reactions, particularly in organic chemistry.
Mode of Action
The compound interacts with its targets through a process known as nucleophilic attack . This involves the nucleophile donating a pair of electrons to form a new bond. In the case of 3-Chloro-1,2-benzisothiazole, the nucleophilic attack can occur at either the sulphur or chlorine atoms . This interaction leads to the fission of the thiazole ring, a key structural component of the compound .
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 3-Chloro-1,2-benzisothiazole is currently limited. Its solubility in chloroform, dichloromethane, and ethyl acetate suggests it may be well-absorbed and distributed in the body
Result of Action
The primary result of 3-Chloro-1,2-benzisothiazole’s action is the production of various products arising from the fission of the thiazole ring . These products depend on the specific nucleophile involved in the reaction . For example, sodium cyanide in aqueous acetone gives a mixture consisting of o-cyanophenyl thiocyanate, bis-(o-cyanophenyl) disulphide, and 2-acetyl-3-aminobenzo[b]thiophen .
Action Environment
The action, efficacy, and stability of 3-Chloro-1,2-benzisothiazole can be influenced by various environmental factors. For instance, the compound’s reactivity with nucleophiles can be affected by the presence of other substances, such as ethanolic sodium ethoxide . Additionally, the compound’s stability may be influenced by storage conditions . It is recommended to keep the compound in a dark place, sealed in dry, at room temperature .
Safety and Hazards
properties
IUPAC Name |
3-chloro-1,2-benzothiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNS/c8-7-5-3-1-2-4-6(5)10-9-7/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCPVKLRBQLRWDQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NS2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20344599 | |
Record name | 3-Chloro-1,2-benzisothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20344599 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7716-66-7 | |
Record name | 3-Chloro-1,2-benzisothiazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7716-66-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chloro-1,2-benzisothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20344599 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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